Cas no 1225894-05-2 (Methyl 3-((2-hydroxyethyl)amino)benzoate)

• Product Name: Methyl 3-((2-hydroxyethyl)amino)benzoate
• CAS No: 1225894-05-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6787665
• PubChem ID: 82096566
• Update Time: 2025-10-29

Methyl 3-((2-hydroxyethyl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• CS-0380012
• EN300-8618472
• 1225894-05-2
• methyl 3-[(2-hydroxyethyl)amino]benzoate
• Methyl 3-((2-hydroxyethyl)amino)benzoate

• Inchi： 1S/C10H13NO3/c1-14-10(13)8-3-2-4-9(7-8)11-5-6-12/h2-4,7,11-12H,5-6H2,1H3
• InChI Key： LPTLCXUFBHYOHZ-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on Methyl 3-((2-hydroxyethyl)amino)benzoate

Methyl 3-((2-hydroxyethyl)amino)benzoate (CAS No. 1225894-05-2): Properties, Applications, and Market Insights

Methyl 3-((2-hydroxyethyl)amino)benzoate (CAS No. 1225894-05-2) is an organic compound with significant potential in various industrial and research applications. This ester derivative, featuring both a hydroxyethylamino group and a benzoate moiety, has garnered attention due to its unique chemical properties and versatility. In recent years, researchers and manufacturers have explored its use in pharmaceuticals, cosmetics, and specialty chemicals, making it a compound of growing interest in the scientific community.

The molecular structure of Methyl 3-((2-hydroxyethyl)amino)benzoate combines a benzoic acid backbone with a hydroxyethylamino substituent at the meta position. This configuration imparts both hydrophilic and lipophilic characteristics, enhancing its solubility in a range of solvents. The methyl ester group further contributes to its stability, making it suitable for applications requiring controlled release or prolonged activity. Recent studies highlight its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science.

One of the key applications of Methyl 3-((2-hydroxyethyl)amino)benzoate lies in the pharmaceutical industry. Its structural features make it a valuable building block for active pharmaceutical ingredients (APIs). Researchers are investigating its role in the development of novel anti-inflammatory and antimicrobial agents, aligning with current trends in combating antibiotic resistance. Additionally, its hydroxyethylamino group offers opportunities for further functionalization, enabling the creation of targeted drug delivery systems.

In the cosmetics sector, Methyl 3-((2-hydroxyethyl)amino)benzoate is being explored for its potential as a UV absorber or skin-conditioning agent. With increasing consumer demand for safer and more effective skincare products, this compound's mild yet functional properties make it a candidate for next-generation formulations. Its ability to interact with both water and oil phases allows for enhanced compatibility in emulsions, a feature highly sought after in modern cosmetic chemistry.

The synthesis of Methyl 3-((2-hydroxyethyl)amino)benzoate typically involves the reaction of 3-aminobenzoic acid derivatives with ethylene oxide or 2-chloroethanol, followed by esterification. Recent advancements in green chemistry have led to more sustainable production methods, reducing waste and energy consumption. These innovations align with the global push toward environmentally friendly manufacturing processes, addressing common search queries about green synthesis and sustainable chemicals.

Market trends indicate a steady growth in demand for specialty esters like Methyl 3-((2-hydroxyethyl)amino)benzoate. The compound's versatility has positioned it as a valuable asset in industries ranging from pharmaceuticals to personal care. Analysts project increased adoption in emerging markets, particularly in Asia-Pacific regions where research and development activities are expanding rapidly. This growth is further fueled by the compound's compatibility with regulatory standards in major economies, making it a reliable choice for manufacturers.

From a research perspective, Methyl 3-((2-hydroxyethyl)amino)benzoate presents intriguing possibilities in material science. Its ability to form hydrogen bonds and participate in molecular self-assembly has sparked interest in the development of smart materials and coatings. These applications resonate with current scientific inquiries into functional materials and nanotechnology, topics frequently searched in academic databases and industry forums.

Quality control and analytical characterization of Methyl 3-((2-hydroxyethyl)amino)benzoate typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity and consistency, critical factors for industrial applications. The compound's stability under various storage conditions has been extensively studied, providing valuable data for formulators and researchers alike. Such detailed characterization addresses common questions about compound stability and analytical methods frequently raised by quality assurance professionals.

Looking ahead, the future of Methyl 3-((2-hydroxyethyl)amino)benzoate appears promising. As industries continue to seek multifunctional compounds that combine performance with safety, this molecule's unique attributes position it for broader adoption. Ongoing research may uncover additional applications in fields such as agrochemicals or electronic materials, further expanding its market potential. For researchers and manufacturers staying abreast of chemical innovations, this compound represents an exciting area of exploration and development.

In conclusion, Methyl 3-((2-hydroxyethyl)amino)benzoate (CAS No. 1225894-05-2) stands as a versatile chemical intermediate with diverse applications across multiple industries. Its balanced physicochemical properties, coupled with growing research interest, make it a compound worth watching in the coming years. Whether for pharmaceutical development, cosmetic formulations, or advanced material creation, this ester derivative offers valuable solutions to modern chemical challenges while aligning with contemporary trends in sustainable chemistry and innovation-driven product development.